2-Thia-5-azabicyclo[2.2.1]heptan-5-yl(quinoxalin-6-yl)methanone

• IUPAC Name: quinoxalin-6-yl(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)methanone
• InChI: InChI=1S/C14H13N3OS/c18-14(17-7-11-6-10(17)8-19-11)9-1-2-12-13(5-9)16-4-3-15-12/h1-5,10-11H,6-8H2
• InChI Key: PIANFJROWLARMB-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(C1CS2)C(=O)C3=CC4=NC=CN=C4C=C3
• Molecular Formula: C14H13N3OS
• Molecular Weight: 271.34 g/mol

Description

2-Thia-5-azabicyclo[2.2.1]heptan-5-yl(quinoxalin-6-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of bicyclic compounds, which are known to exhibit a wide range of biological activities.2.1]heptan-5-yl(quinoxalin-6-yl)methanone, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Scientific Research Applications

Synthesis and Structural Analysis

Research on this compound often focuses on its synthesis and structural analysis due to its complex bicyclic framework. Stevens and Kimpe (1996) highlighted a method for synthesizing 2-Azabicyclo[2.1.1]hexanes, which share structural similarities with the compound , underscoring the synthetic interest in such bicyclic structures for their potential applications in various fields including material science and pharmacology (Stevens & Kimpe, 1996).

Antibacterial Applications

A notable application of similar compounds involves their use in combating bacterial infections. Inoue et al. (1994) synthesized a series of tetracyclic quinolone antibacterials with potent activity against both Gram-positive and Gram-negative bacteria, indicating the potential of bicyclic and tetracyclic compounds in developing new antibacterial agents (Inoue et al., 1994).

Conformational Studies

Jimeno et al. (2011) explored the conformational aspects of bicyclic compounds, providing insights into how these structures can be used to lock certain conformations for biological applications. This research underscores the importance of understanding the conformational properties of such compounds for their application in drug design and other areas (Jimeno et al., 2011).

Drug Design and Peptidomimetics

Compounds with bicyclic structures such as the one are often studied for their potential in drug design, particularly in the development of peptidomimetics. Mollet et al. (2012) demonstrated the use of bicyclic β-lactams in synthesizing methyl cis-3-aminotetrahydrofuran-2-carboxylates, highlighting the versatility of bicyclic compounds in synthesizing biologically active molecules (Mollet et al., 2012).

Antibacterial Spectrum Extension

English et al. (1978) discussed CP-45,899, a β-lactamase inhibitor with a bicyclic skeleton similar to 2-Thia-5-azabicyclo[2.2.1]heptan-5-yl(quinoxalin-6-yl)methanone, which extends the antibacterial spectrum of β-lactams. This study illustrates the role of bicyclic structures in enhancing the efficacy of antibiotics against resistant strains (English et al., 1978).